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Compound of Interest

Compound Name: (6-Fluoronaphthalen-2-yl)methanol

Cat. No.: B1457065 Get Quote

This technical guide provides essential information regarding the molecular properties of (6-
Fluoronaphthalen-2-yl)methanol, a fluorinated aromatic alcohol of interest to researchers and

professionals in the fields of medicinal chemistry and drug development. This document

summarizes the key molecular data for this compound.

Core Molecular Data
The fundamental molecular characteristics of (6-Fluoronaphthalen-2-yl)methanol have been

compiled from various chemical data sources. The following table provides a clear summary of

this quantitative information.

Property Value Source(s)

Molecular Formula C₁₁H₉FO [1][2][3]

Molecular Weight 176.19 g/mol [1][2][3]

CAS Number 944351-48-8 [1][2][3]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of (6-Fluoronaphthalen-2-
yl)methanol are not readily available in the public domain. The synthesis of such specialized

chemical compounds is often proprietary information contained within patents or internal

laboratory documentation. However, a potential synthetic route could involve the reduction of a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1457065?utm_src=pdf-interest
https://www.benchchem.com/product/b1457065?utm_src=pdf-body
https://www.benchchem.com/product/b1457065?utm_src=pdf-body
https://www.benchchem.com/product/b1457065?utm_src=pdf-body
https://www.bldpharm.com/products/944351-48-8.html
http://www.coolpharm.com/products-details/KH-178310.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB63130515.htm
https://www.bldpharm.com/products/944351-48-8.html
http://www.coolpharm.com/products-details/KH-178310.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB63130515.htm
https://www.bldpharm.com/products/944351-48-8.html
http://www.coolpharm.com/products-details/KH-178310.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB63130515.htm
https://www.benchchem.com/product/b1457065?utm_src=pdf-body
https://www.benchchem.com/product/b1457065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1457065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


corresponding carboxylic acid or aldehyde, such as 6-fluoro-2-naphthaldehyde or 6-fluoro-2-

naphthoic acid[4]. The latter is listed as a precursor for (6-fluoronaphthalen-2-yl)methanol[4].

General organic chemistry principles would suggest that this transformation could be achieved

using a suitable reducing agent like sodium borohydride or lithium aluminum hydride in an

appropriate solvent system.

Logical Relationships and Workflows
The request for diagrams of signaling pathways or complex experimental workflows is not

applicable to the presentation of basic molecular data for a single chemical compound. Such

visualizations are typically used to illustrate intricate biological processes, multi-step

experimental designs, or complex logical frameworks, none of which are relevant to the

molecular weight and formula of (6-Fluoronaphthalen-2-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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